Cas no 2189108-42-5 (N-[(1-Cyclopropyl-1H-tetrazol-5-yl)methyl]-2-propenamide)
N-[(1-Cyclopropyl-1H-tetrazol-5-yl)methyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(1-Cyclopropyl-1H-tetrazol-5-yl)methyl]-2-propenamide
-
- Inchi: 1S/C8H11N5O/c1-2-8(14)9-5-7-10-11-12-13(7)6-3-4-6/h2,6H,1,3-5H2,(H,9,14)
- InChI Key: MYTLNRICEFHCLS-UHFFFAOYSA-N
- SMILES: C(NCC1N(C2CC2)N=NN=1)(=O)C=C
Experimental Properties
- Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 524.0±33.0 °C(Predicted)
- pka: 12.89±0.46(Predicted)
N-[(1-Cyclopropyl-1H-tetrazol-5-yl)methyl]-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7521838-0.05g |
N-[(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide |
2189108-42-5 | 95.0% | 0.05g |
$707.0 | 2025-03-10 | |
| Enamine | EN300-7521838-0.1g |
N-[(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide |
2189108-42-5 | 95.0% | 0.1g |
$741.0 | 2025-03-10 | |
| Enamine | EN300-7521838-0.25g |
N-[(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide |
2189108-42-5 | 95.0% | 0.25g |
$774.0 | 2025-03-10 | |
| Enamine | EN300-7521838-0.5g |
N-[(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide |
2189108-42-5 | 95.0% | 0.5g |
$809.0 | 2025-03-10 | |
| Enamine | EN300-7521838-1.0g |
N-[(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide |
2189108-42-5 | 95.0% | 1.0g |
$842.0 | 2025-03-10 | |
| Enamine | EN300-7521838-2.5g |
N-[(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide |
2189108-42-5 | 95.0% | 2.5g |
$1650.0 | 2025-03-10 | |
| Enamine | EN300-7521838-5.0g |
N-[(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide |
2189108-42-5 | 95.0% | 5.0g |
$2443.0 | 2025-03-10 | |
| Enamine | EN300-7521838-10.0g |
N-[(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide |
2189108-42-5 | 95.0% | 10.0g |
$3622.0 | 2025-03-10 |
N-[(1-Cyclopropyl-1H-tetrazol-5-yl)methyl]-2-propenamide Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on N-[(1-Cyclopropyl-1H-tetrazol-5-yl)methyl]-2-propenamide
Professional Introduction to N-[(1-Cyclopropyl-1H-tetrazol-5-yl)methyl]-2-propenamide (CAS No. 2189108-42-5)
N-[(1-Cyclopropyl-1H-tetrazol-5-yl)methyl]-2-propenamide, a compound with the CAS number 2189108-42-5, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a 1-cyclopropyl-1H-tetrazol-5-yl moiety in its molecular structure suggests a high degree of complexity and functionality, which is often exploited in the design of novel bioactive molecules.
The chemical structure of N-[(1-Cyclopropyl-1H-tetrazol-5-yl)methyl]-2-propenamide consists of an amide group linked to a propenyl chain, which is further substituted with a cyclopropyl ring fused to a tetrazole ring. This configuration not only imparts distinct electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The tetrazole ring, in particular, is known for its ability to modulate enzyme activity and receptor binding, making it a valuable scaffold in drug discovery.
Recent studies have highlighted the importance of heterocyclic compounds in the development of therapeutic agents. The 1-cyclopropyl-1H-tetrazol-5-yl moiety in N-[(1-Cyclopropyl-1H-tetrazol-5-yl)methyl]-2-propenamide has been shown to enhance binding affinity and selectivity when interacting with biological targets. This has been particularly observed in the context of enzymes and receptors involved in inflammatory pathways, where such modifications can lead to improved pharmacological profiles.
In the realm of medicinal chemistry, the synthesis and optimization of amide derivatives remain a cornerstone due to their versatility and efficacy. The amide group in N-[(1-Cyclopropyl-1H-tetrazol-5-yl)methyl]-2-propenamide serves as a critical pharmacophore, enabling interactions with various biological systems. The propenyl chain further extends the molecular surface, allowing for additional functionalization and tuning of physicochemical properties such as solubility and metabolic stability.
The cyclopropyl ring is another key feature that contributes to the unique properties of this compound. Cyclopropane derivatives are known for their stability and ability to engage in favorable hydrophobic interactions with biological targets. This makes them particularly useful in designing molecules that can effectively penetrate biological membranes and reach their intended sites of action.
Current research efforts are focused on leveraging the structural attributes of N-[(1-Cyclopropyl-1H-tetrazol-5-yl)methyl]-2-propenamide for the development of novel therapeutic agents. Studies have demonstrated its potential in modulating inflammatory responses by interacting with specific enzymes and receptors. The tetrazole ring, in particular, has been identified as a key player in these interactions, providing a scaffold that can be further modified to enhance efficacy and reduce side effects.
The propenamide moiety also contributes significantly to the pharmacological profile of this compound. Amides are well-known for their ability to enhance bioavailability and metabolic stability, making them ideal candidates for drug development. By incorporating this moiety into the molecular structure, researchers aim to create compounds that can exhibit prolonged half-lives and improved pharmacokinetic properties.
Advances in computational chemistry have further accelerated the discovery process for compounds like N-[(1-Cyclopropyl-1H-tetrazol-5-yl)methyl]-2-propenamide. Molecular modeling techniques allow researchers to predict how modifications to the structure will affect binding affinity and selectivity. This has enabled the rapid design and synthesis of analogs with enhanced pharmacological properties, significantly speeding up the drug development pipeline.
The synthesis of N-(1-cyclopropyltetrazol-5-ylmethyl)-2-propenamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group into the tetrazole ring necessitates careful handling to ensure regioselectivity and high yields. Researchers have employed various synthetic strategies, including transition metal-catalyzed cross-coupling reactions, to achieve this transformation efficiently.
The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the structure of N-(1-cyclopropyltetrazol-5-ylmethyl)-2-propenamide. These techniques provide detailed information about the connectivity and environment of atoms within the molecule, confirming its identity and purity. Additionally, mass spectrometry has been used to determine molecular weights and assess sample integrity.
In conclusion, N-(1-cyclopropyltetrazol-5-ylmethyl)-2-propenamide (CAS No. 2189108-42) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features, including the presence of a cyclopropyl ring fused to a tetrazole ring and an amide group linked to a propenyl chain, make it an attractive scaffold for developing novel therapeutic agents. Ongoing research aims to fully elucidate its pharmacological potential and optimize its properties for clinical applications.
2189108-42-5 (N-[(1-Cyclopropyl-1H-tetrazol-5-yl)methyl]-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)